[1,2,3]Triazolo[1,5-a]pyridine-7-carboxamide

• IUPAC Name: triazolo[1,5-a]pyridine-7-carboxamide
• InChI: InChI=1S/C7H6N4O/c8-7(12)6-3-1-2-5-4-9-10-11(5)6/h1-4H,(H2,8,12)
• InChI Key: OQNYMAJNLRQKJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=NN2C(=C1)C(=O)N
• Molecular Formula: C7H6N4O
• DSSTOX Substance ID: DTXSID70665640
• Molecular Weight: 162.15 g/mol
• CAS RN: 144675-83-2

Description

“[1,2,3]Triazolo[1,5-a]pyridine-7-carboxamide” is a derivative of triazolopyridine, a nitrogenous heterocyclic compound. Triazolopyridines are part of the larger family of triazoles, which are five-membered aromatic azole chains containing two carbon and three nitrogen atoms. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of triazolopyridines has been a subject of interest in medicinal chemistry. The most common methods of constructing these heterocyclic ring systems involve cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles. The first reported reaction in which the six-membered ring of a 1,2,3-triazolo[1,5-a]pyridine is opened, by hydride reduction, gives a triazolylbutadiene.

Molecular Structure Analysis

The molecular structure of [1,2,3]Triazolo[1,5-a]pyridine-7-carboxamide is characterized by a triazolopyridine–pyridine nucleus. The structure of triazolopyridines depends on whether a nitrogen atom occupies a position at the ring fusion.

Chemical Reactions Analysis

Triazolopyridines have been used as precursors of tautomeric 2-(diazomethyl)pyridines. This methodology represents a convenient tool for the synthesis of various types of nitrogen-containing heterocycles.

Physical And Chemical Properties Analysis

Triazolopyridines are known for their fluorescent properties. They have been tested as chemosensors for metal ions.

Scientific Research Applications

Synthesis and Chemical Properties

• A new spiro derivative of dihydro-1,2,3-triazolo[1,5-a]pyrimidine was synthesized, demonstrating the potential for creating novel compounds using 1,2,3-triazolo[1,5-a]pyridine-7-carboxamide as a base structure. This highlights its utility in synthetic organic chemistry (Gladkov et al., 2018).
• 1,2,4-Triazolo[1,5-a]pyridines have been efficiently synthesized from N-(pyridin-2-yl)benzimidamides, showcasing the versatile nature of this compound in creating biologically significant structures (Zheng et al., 2014).

Pharmaceutical and Biological Applications

• Novel 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide derivatives were synthesized and demonstrated potent cytotoxic activity against different cancer cells. This indicates the potential use of 1,2,3-triazolo[1,5-a]pyridine-7-carboxamide derivatives in cancer therapy (Huo et al., 2021).

Development of Novel Ligands and Sensors

• 1,2,3-Triazolo[1,5-a]pyridines have been utilized to develop new polynitrogenated ligands, which may have applications as helicating compounds or luminescent sensors (Abarca et al., 2004).

Potential in Chemistry and Material Science

• A variety of [1,2,3]triazolo[1,5-a]pyridines were synthesized, demonstrating their applicability in the creation of novel structures with potential use in material science and chemistry (Jones & Abarca, 2010).

Antimicrobial Properties

• Some derivatives of 1H-1,2,3-triazole-4-carboxamides, including 1,2,3-triazolo[1,5-a]pyridine-7-carboxamide, were found to have potent antibacterial and antifungal effects, suggesting their potential as antimicrobial agents (Pokhodylo et al., 2021).

Future Directions

The future directions for [1,2,3]Triazolo[1,5-a]pyridine-7-carboxamide and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and biological activities. There is a growing interest in developing new drugs and materials using these compounds due to their versatile biological activities and unique chemical properties.